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Compound of Interest

Compound Name: C188

Cat. No.: B15614847 Get Quote

Compound: C188-9 (also known as TTI-101) CAS Number: 432001-19-9 Molecular Formula:

C₂₇H₂₁NO₅S Molecular Weight: 471.52 g/mol

Introduction
C188-9 is a potent and specific small-molecule inhibitor of Signal Transducer and Activator of

Transcription 3 (STAT3).[1][2][3][4] It functions by binding to the phosphotyrosyl peptide binding

site within the STAT3 Src homology 2 (SH2) domain, which in turn prevents STAT3 activation

and downstream signaling.[1][2][5] Abnormal STAT3 activation is implicated in the progression

of various cancers, making C188-9 a valuable tool for research in oncology and other related

fields.[4] This document provides detailed protocols for the dissolution and storage of C188-9

for research purposes.

Data Presentation: Solubility and Storage
The following table summarizes the solubility and recommended storage conditions for C188-9.
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Parameter Condition Notes

Solubility

In DMSO

Up to 180 mg/mL (381.74 mM)

with warming and

ultrasonication.[2] 94 mg/mL

(199.35 mM) is also reported.

[2] 60 mg/mL (127.25 mM) with

sonication is another reported

value.[6] 10 mg/mL is also

achievable.[1]

Use fresh, moisture-free

DMSO as absorbed moisture

can reduce solubility.[2]

In DMF 10 mg/mL[1]

In Ethanol 2 mg/mL to 6 mg/mL[2]

In Water Insoluble[2][7]

In DMSO:PBS (pH 7.2) (1:5) 0.16 mg/mL[1]

This provides a starting point

for preparing aqueous working

solutions.

In Vivo Formulation

6 mg/mL (12.72 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline.[6] 4.7

mg/mL (9.97 mM) in 5%

DMSO + 40% PEG300 + 5%

Tween 80 + 50% ddH₂O.[7]

For in vivo experiments, it is

recommended to prepare the

formulation fresh on the day of

use.[3] The mixed solution

should be used immediately

for optimal results.[7]

Storage

Solid (Powder)

-20°C for up to 3-4 years.[1][2]

[6][7] Can be stored under

nitrogen.[6]

Shipped at room temperature

in the continental US.[1]

In Solvent

-80°C for up to 1 year.[2][6][7]

-20°C for up to 1 month[2][3] or

up to 6 months.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles.

[2] Protect from light when in

solvent.[3]
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of C188-9 in DMSO.

Materials:

C188-9 powder

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath sonicator or water bath set to 50°C (optional)

Procedure:

Weighing the Compound: Accurately weigh the desired amount of C188-9 powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 47.15 mg of C188-9

(Molecular Weight = 471.52 g/mol ).

Adding Solvent: Add the calculated volume of fresh DMSO to the vial containing the C188-9

powder. For 47.15 mg, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, sonication is recommended to aid dissolution.[6]

Alternatively, the solution can be warmed in a 50°C water bath.[2]

Visually inspect the solution to ensure it is clear and free of particulates.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
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Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 1 month).[2][6][7]

Protocol 2: Preparation of Working Solutions for In Vitro Cell Culture Experiments

This protocol describes the dilution of the DMSO stock solution for use in cell culture.

Materials:

C188-9 stock solution in DMSO (from Protocol 1)

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the C188-9 stock solution at room

temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment.

Important: To avoid precipitation, it is crucial to add the DMSO stock solution to the

aqueous medium and mix immediately. The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.5%) to minimize solvent toxicity to the cells.

For example, to prepare a 100 µM working solution from a 100 mM stock, you can perform

a 1:1000 dilution (e.g., add 1 µL of the 100 mM stock to 999 µL of cell culture medium).

Application to Cells: Add the prepared working solutions to your cell cultures. For instance, in

studies with AML cell lines, cells are often treated for 24 hours with C188-9 for apoptosis

analysis.[3][6]

Protocol 3: Preparation of an In Vivo Formulation

This protocol outlines the preparation of a formulation suitable for intraperitoneal (i.p.) injection

in mice. This formulation should be prepared fresh before each use.[3]
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Materials:

C188-9 powder

DMSO

PEG300

Tween 80

Saline (0.9% NaCl) or ddH₂O

Sterile tubes

Procedure:

This procedure is adapted for a final concentration of approximately 4.7 mg/mL.[7]

Prepare a DMSO Stock: Prepare a clarified stock solution of C188-9 in DMSO (e.g., 94

mg/mL as described in some datasheets).[2][7]

Sequential Addition of Solvents: The key to this formulation is the sequential addition and

mixing of the components. For a 1 mL final volume:

To 400 µL of PEG300, add 50 µL of the 94 mg/mL C188-9 DMSO stock solution. Mix until

the solution is clear.

To the above mixture, add 50 µL of Tween 80. Mix again until the solution is clear.

Finally, add 500 µL of ddH₂O (or saline) to bring the total volume to 1 mL. Mix thoroughly.

Use Immediately: The resulting mixed solution should be used immediately for optimal

results.[7]
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Caption: Signaling pathway showing C188-9 inhibition of STAT3 phosphorylation and

subsequent downstream events.
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Caption: Experimental workflow for preparing C188-9 solutions for in vitro cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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